4,6-Dibromo-1H-indazol-3-amine

• IUPAC Name: 4,6-dibromo-1H-indazol-3-amine
• InChI: InChI=1S/C7H5Br2N3/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H3,10,11,12)
• InChI Key: CAQVLZGFRLIJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NN=C2N)Br)Br
• Molecular Formula: C7H5Br2N3
• DSSTOX Substance ID: DTXSID20716772
• Molecular Weight: 290.94 g/mol
• CAS No.: 796970-45-1

Description

Synthesis Analysis

A series of indazole derivatives were designed and synthesized by molecular hybridization strategy. These compounds were evaluated for their inhibitory activities against human cancer cell lines. The preliminary results suggested that most of the target compounds showed great antitumor activity.

Molecular Structure Analysis

The molecular formula of 4,6-Dibromo-1H-indazol-3-amine is C7H5Br2N3. It has a molecular weight of 290.94 g/mol.

Chemical Reactions Analysis

Indazole compounds are one of the principal components of many natural products and marketed drugs. Various substituted indazole derivatives have attracted great attention due to their diverse biological activities.

Physical And Chemical Properties Analysis

This compound has a density of 2.2±0.1 g/cm3. Its boiling point is 475.2±40.0 °C at 760 mmHg. The flash point is 241.2±27.3 °C.

Scientific Research Applications

Combinatorial Synthesis and Heterocycles

• A study by Li et al. (2013) focused on the synthesis of fused tetracyclic heterocycles using a three-component reaction, which included 1H-indazol-5-amine and related compounds. This method achieved high yields of various derivatives, demonstrating the versatility of indazole amines in synthesizing complex heterocyclic structures (Li et al., 2013).

Anticancer Applications

• Research by Hoang et al. (2022) explored 6-substituted amino-1H-indazole derivatives for their anticancer properties. This study synthesized a series of derivatives, with some showing significant antiproliferative activity against human cancer cell lines (Hoang et al., 2022).

Novel Synthesis Methods

• Park et al. (2021) described an efficient silver(I)-mediated intramolecular oxidative C–H amination for constructing assorted 1H-indazoles. This method provided an alternative for synthesizing 3-substituted indazoles, important in medicinal chemistry (Park et al., 2021).

Spiro-compound Synthesis

• Dong and Wang (2016) reported the synthesis of spiro[pyrazole-4,8′-pyrazolo[3,4-f]quinolin]-5(1H)-ones using a four-component reaction that included 1H-indazol-6-amine. This catalyst-free method achieved high yields, highlighting the potential of indazole amines in synthesizing spiro-compounds (Dong & Wang, 2016).

Molecular Emissive Probes

• Núñez et al. (2012) synthesized a novel molecular emissive probe using 1H-indazole-6-carboxaldehyde, demonstrating indazole rings' applications in biology, catalysis, and medicinal chemistry (Núñez et al., 2012).

Corrosion Inhibition

• Qiang et al. (2018) synthesized indazole derivatives as self-assembled monolayers on copper surfaces, demonstrating their potential as corrosion inhibitors. This application indicates the diverse industrial uses of indazole compounds (Qiang et al., 2018).

Mechanism of Action

Target of Action

The primary targets of 4,6-Dibromo-1H-indazol-3-amine are cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) cells . These cells are targeted due to their role in the proliferation and survival of cancerous cells.

Mode of Action

this compound interacts with its targets by inhibiting the Bcl2 family members and the p53/MDM2 pathway . The Bcl2 family members are proteins that regulate cell death (apoptosis), while the p53/MDM2 pathway is involved in cell cycle regulation and apoptosis. By inhibiting these targets, this compound can induce apoptosis and affect the cell cycle, leading to the death of cancer cells .

Biochemical Pathways

The affected biochemical pathways include the Bcl2 family pathway and the p53/MDM2 pathway . The inhibition of these pathways leads to downstream effects such as the induction of apoptosis and the alteration of the cell cycle. This results in the death of cancer cells and the inhibition of tumor growth .

Pharmacokinetics

It is known that the compound is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

The result of the action of this compound is the inhibition of the viability of cancer cells. Specifically, it has been shown to have a promising inhibitory effect against the K562 cell line . Moreover, it has been found to show great selectivity for normal cells, indicating that it may have a lower toxicity compared to other anticancer agents .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, ultraviolet (UV) radiation is known to be harmful to skin health and can accelerate the decline of skin function . Therefore, exposure to UV radiation could potentially influence the action, efficacy, and stability of this compound.

Safety and Hazards

The safety data sheet for 6-Bromo-1-methyl-1H-indazol-3-amine, a similar compound, indicates that it is harmful if swallowed or inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications. As such, much effort has been spent in recent years to develop synthetic approaches to indazoles. This includes reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere.

Biochemical Analysis

Biochemical Properties

4,6-Dibromo-1H-indazol-3-amine plays a crucial role in biochemical reactions, particularly in the context of enzyme inhibition and protein interactions. It has been shown to interact with various enzymes and proteins, including kinases and phosphatases, which are essential for regulating cellular processes. The compound’s ability to bind to these biomolecules can modulate their activity, leading to changes in cellular signaling pathways and metabolic processes .

Cellular Effects

The effects of this compound on cells are diverse and significant. It has been observed to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can induce apoptosis in cancer cells by activating specific signaling pathways and inhibiting survival signals . Additionally, it can affect the cell cycle, leading to cell cycle arrest and reduced proliferation in various cell types .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to the active sites of enzymes, inhibiting their activity and altering downstream signaling pathways. This binding can lead to the inhibition of kinase activity, which is crucial for cell growth and survival . Furthermore, the compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell proliferation and apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its activity can diminish over time due to degradation . Long-term exposure to the compound can lead to sustained changes in cellular processes, including prolonged inhibition of cell proliferation and induction of apoptosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound can effectively inhibit tumor growth without causing significant toxicity . At higher doses, it may induce toxic effects, including damage to normal tissues and organs . Threshold effects have been observed, where a specific dosage is required to achieve therapeutic benefits without adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. The compound can inhibit key enzymes in metabolic pathways, leading to changes in the levels of metabolites and overall metabolic activity . These interactions can have significant implications for cellular energy production and biosynthesis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions facilitate the compound’s localization to specific cellular compartments, where it can exert its effects . The compound’s distribution within tissues can also influence its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization is essential for its interactions with enzymes and proteins, allowing it to modulate cellular processes effectively.